Cas no 2224175-22-6 (N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide)

• Product Name: N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide
• CAS No: 2224175-22-6
• MF: C₁₁H₁₃BrN₂O₄S
• MW: 349.200920820236
• CID: 5411171
• PubChem ID: 132390234
• Update Time: 2025-05-20

N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590893
• N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide
• AKOS034122472
• Z3015819808
• 2224175-22-6
• N-(5-Bromo-1-methyl-4-oxopyridin-3-yl)-3-ethenylsulfonylpropanamide

• Inchi： 1S/C11H13BrN2O4S/c1-3-19(17,18)5-4-10(15)13-9-7-14(2)6-8(12)11(9)16/h3,6-7H,1,4-5H2,2H3,(H,13,15)
• InChI Key： UTQKAMAAMHRSGC-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C=C(C1=O)NC(CCS(C=C)(=O)=O)=O

Computed Properties

• Exact Mass: 347.97794g/mol
• Monoisotopic Mass: 347.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide

Comprehensive Overview of N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide (CAS No. 2224175-22-6)

In the realm of pharmaceutical and biochemical research, N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide (CAS No. 2224175-22-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridinone core and ethenesulfonyl moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific enzymes or receptors.

The compound's 5-bromo substitution and 1-methyl-4-oxo functional groups are key to its reactivity and interaction with biological systems. These features make it a valuable candidate for exploring kinase inhibition and other enzyme modulation activities, which are hot topics in current cancer research and inflammatory disease studies. With the growing demand for novel therapeutic agents, N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide is gaining attention in both academic and industrial settings.

One of the most frequently searched questions in the field is: "What are the potential applications of pyridinone derivatives in medicine?" This compound, with its dihydropyridin-3-yl scaffold, aligns perfectly with this inquiry. Pyridinone derivatives are known for their versatility in medicinal chemistry, often serving as building blocks for antiviral, antibacterial, and anticancer agents. The incorporation of the ethenesulfonyl group further enhances its potential as a covalent inhibitor, a strategy increasingly employed in drug design to achieve prolonged therapeutic effects.

From a synthetic chemistry perspective, the propanamide linker in this molecule offers opportunities for further derivatization, making it a versatile intermediate in structure-activity relationship (SAR) studies. Researchers are exploring its utility in creating libraries of analogs to optimize pharmacokinetic properties and target binding affinity. This approach is particularly relevant in the context of personalized medicine, where tailored therapeutics are in high demand.

Another trending topic in biochemical research is the development of small molecule modulators for protein-protein interactions. The unique architecture of N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide suggests potential in this area, as its heterocyclic and sulfonyl components could facilitate interactions with challenging biological targets. This aligns with the increasing focus on undruggable targets in the pharmaceutical industry.

In terms of chemical stability and solubility, this compound presents interesting properties for formulation scientists. The balance between its lipophilic pyridinone ring and polar sulfonyl group may offer advantages in drug delivery systems, a critical consideration in modern pharmaceutical development. These characteristics make it a subject of interest in preclinical studies and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

The scientific community continues to investigate the synthetic routes for N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide, with particular emphasis on green chemistry approaches and atom economy. As sustainability becomes a priority in chemical manufacturing, researchers are exploring catalytic methods and microwave-assisted synthesis for producing such complex molecules more efficiently.

With the rise of computational chemistry and AI-assisted drug discovery, this compound serves as an excellent case study for molecular docking simulations and virtual screening protocols. Its well-defined pharmacophore features make it suitable for cheminformatics analyses, helping researchers predict its behavior in biological systems and identify potential off-target effects early in the development process.

In conclusion, N-(5-bromo-1-methyl-4-oxo-1,4-dihydropyridin-3-yl)-3-(ethenesulfonyl)propanamide represents a fascinating intersection of medicinal chemistry, drug discovery, and biochemical research. Its unique structural attributes and potential applications position it as a compound worthy of continued investigation in the pursuit of novel therapeutic solutions for various health challenges.